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Compound of Interest

Compound Name: Potassium vinyltrifluoroborate

Cat. No.: B043214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety and handling procedures

for potassium vinyltrifluoroborate. The information is compiled and synthesized from various

safety data sheets (SDS) to ensure a thorough understanding of the potential hazards and the

necessary precautions for its use in a laboratory and research setting.

Chemical and Physical Properties
Potassium vinyltrifluoroborate is a white to off-white solid organoboron compound.[1] It is

recognized for its stability under standard conditions, particularly its stability in air and water,

which makes it a versatile reagent in organic synthesis.[2] However, it is also noted to be

hygroscopic and may be light-sensitive.[2][3]

Table 1: Physical and Chemical Properties of Potassium Vinyltrifluoroborate
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Property Value

Chemical Formula C₂H₃BF₃K[1][4]

Molecular Weight 133.95 g/mol [4][5]

Appearance White to off-white or yellow solid/powder[1][6]

Melting Point 230-242 °C (decomposes)[2][6]

Solubility Soluble in polar organic solvents[1]

Stability
Stable under recommended storage conditions;

hygroscopic[2][4][7]

Hazard Identification and Classification
Potassium vinyltrifluoroborate is classified as a hazardous substance. Depending on the

supplier and concentration, it is identified as causing skin irritation or severe skin burns, and

serious eye irritation or damage.[4][5][8] It may also cause respiratory irritation.[4][8]

Table 2: GHS Hazard Classification for Potassium Vinyltrifluoroborate

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B / 2

H314: Causes severe skin

burns and eye damage / H315:

Causes skin irritation[5][8]

Serious Eye Damage/Eye

Irritation
1 / 2A

H318: Causes serious eye

damage / H319: Causes

serious eye irritation[8]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[8]

Signal Word: Danger or Warning[8]

Hazard Pictograms:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://cymitquimica.com/cas/13682-77-4/
https://www.capotchem.cn/doc/viewmsds_13682-77-4.html
https://www.capotchem.cn/doc/viewmsds_13682-77-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-vinyltrifluoroborate
https://cymitquimica.com/cas/13682-77-4/
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AC387700050&countryCode=US&language=en
https://www.lookchem.com/404.htm
https://cymitquimica.com/cas/13682-77-4/
https://www.fishersci.com/store/msds?partNumber=AC387700050&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_13682-77-4.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL17970~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2018:01:08~~Potassium%20vinyltrifluoroborate~~
https://www.benchchem.com/product/b043214?utm_src=pdf-body
https://www.capotchem.cn/doc/viewmsds_13682-77-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-vinyltrifluoroborate
https://synquestprodstorage.blob.core.windows.net/msds/5300/5360-3-01.pdf
https://www.capotchem.cn/doc/viewmsds_13682-77-4.html
https://synquestprodstorage.blob.core.windows.net/msds/5300/5360-3-01.pdf
https://www.benchchem.com/product/b043214?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-vinyltrifluoroborate
https://synquestprodstorage.blob.core.windows.net/msds/5300/5360-3-01.pdf
https://synquestprodstorage.blob.core.windows.net/msds/5300/5360-3-01.pdf
https://synquestprodstorage.blob.core.windows.net/msds/5300/5360-3-01.pdf
https://synquestprodstorage.blob.core.windows.net/msds/5300/5360-3-01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS05 (Corrosion)[8]

GHS07 (Exclamation Mark)

Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize the risks associated with potassium
vinyltrifluoroborate.

Handling
Engineering Controls: Work in a well-ventilated area. The use of a chemical fume hood is

recommended.[2] Ensure that eyewash stations and safety showers are readily accessible.

[2][8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[8]

Skin Protection: Wear protective gloves and a lab coat.[4][8]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[4]

General Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not breathe dust.[2]

Wash hands thoroughly after handling.[8] Do not eat, drink, or smoke in the work area.[3]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Store under an inert atmosphere (e.g., argon or nitrogen).[2][3][6]

Protect from moisture and light.[2][3]

Store away from incompatible materials such as strong oxidizing agents, strong reducing

agents, acids, acid chlorides, and acid anhydrides.[2][4]
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Safe Handling Workflow for Potassium Vinyltrifluoroborate

Preparation

Handling

Storage & Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh/Transfer in Fume Hood

Ensure Engineering Controls
(Fume Hood, Eyewash Station)

Perform Reaction in Ventilated Area

Store in Tightly Sealed Container

Clean Spills Promptly

Store in Cool, Dry, Inert Atmosphere

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of potassium vinyltrifluoroborate.

Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is necessary.
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First-Aid Measures
Table 3: First-Aid Measures for Potassium Vinyltrifluoroborate Exposure

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[4][8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[2][4][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][4]

[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][4][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Hazardous Combustion Products: Thermal decomposition can produce carbon oxides,

hydrogen fluoride, borane/boron oxides, and potassium oxides.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid breathing dust and contact with the substance.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Methods for Cleaning Up: Sweep up the spilled solid and place it in a suitable, closed

container for disposal. Avoid generating dust.[2][4]

Emergency Response for Accidental Exposure

Skin/Eye Contact Inhalation

Accidental Exposure
(Skin/Eye/Inhalation)

Immediately Flush with Water
(15+ minutes)

Skin/Eye

Move to Fresh Air

Inhalation

Remove Contaminated Clothing

Seek Immediate
Medical Attention

Provide Oxygen if Needed

Click to download full resolution via product page

Caption: An emergency response workflow for accidental exposure to potassium
vinyltrifluoroborate.

Stability and Reactivity
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Potassium vinyltrifluoroborate is generally stable under recommended storage conditions.[4]

However, it is hygroscopic and can react with certain substances.[2][7]

Table 4: Stability and Reactivity Profile

Parameter Description

Reactivity Generally stable, but can be reactive.[1]

Chemical Stability Stable under standard ambient conditions.

Conditions to Avoid
Exposure to moist air or water, and incompatible

materials.[2][7]

Incompatible Materials
Strong oxidizing agents, strong reducing agents,

acids, acid chlorides, and acid anhydrides.[2][4]

Hazardous Decomposition Products

Carbon oxides, hydrogen fluoride, borane/boron

oxides, and potassium oxides upon combustion.

[8]

Toxicological Information
The toxicological properties of potassium vinyltrifluoroborate have not been thoroughly

investigated.[4] The available information is largely based on its classification as a corrosive or

irritant.

Table 5: Summary of Toxicological Information
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Effect Description

Acute Toxicity No data available.

Skin Corrosion/Irritation Causes skin irritation or severe skin burns.[8]

Serious Eye Damage/Irritation Causes serious eye irritation or damage.[8]

Respiratory Sensitization May cause respiratory irritation.[4][8]

Carcinogenicity
Not classified as a carcinogen by IARC, NTP, or

OSHA.

Symptoms of Exposure
May include coughing, shortness of breath,

headache, nausea, and vomiting.

Note on Experimental Protocols: Detailed experimental methodologies for the toxicological and

safety assessments of potassium vinyltrifluoroborate are not publicly available in the cited

safety data sheets. The information provided is a summary of known hazards and

recommended handling procedures.

Disposal Considerations
Dispose of potassium vinyltrifluoroborate and its contaminated packaging in accordance

with local, state, and federal regulations. It is recommended to use a licensed professional

waste disposal service.[4] Do not mix with other waste.

Conclusion
Potassium vinyltrifluoroborate is a valuable reagent in chemical synthesis, but it requires

careful handling due to its hazardous properties. By adhering to the safety protocols outlined in

this guide, researchers and scientists can minimize the risks and ensure a safe working

environment. Always refer to the most current Safety Data Sheet provided by the supplier

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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